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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 4-Methyl-6-phenylpyrimidin-2-
amine (C11H11N3), a functionalized pyrimidine with potential applications in medicinal
chemistry and materials science. This document consolidates available data on its chemical
and physical properties, synthesis, and structural characteristics. While direct and extensive
biological data for this specific compound is limited in publicly accessible literature, this guide
explores the known biological activities of structurally related pyrimidine derivatives to infer
potential therapeutic applications and mechanisms of action. Detailed experimental protocols
for its synthesis and for the biological evaluation of analogous compounds are provided to
facilitate further research and development.

Introduction

Pyrimidine and its derivatives are a cornerstone of heterocyclic chemistry, demonstrating a vast
array of biological activities and forming the structural basis for numerous natural and synthetic
therapeutic agents.[1] The pyrimidine nucleus is integral to the structure of nucleobases in DNA
and RNA, highlighting its fundamental role in biological systems. The versatility of the
pyrimidine scaffold allows for extensive functionalization, making it a "privileged structure" in
drug discovery.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b098054?utm_src=pdf-interest
https://www.benchchem.com/product/b098054?utm_src=pdf-body
https://www.benchchem.com/product/b098054?utm_src=pdf-body
https://www.calpaclab.com/4-methyl-6-phenylpyrimidin-2-amine-95-purity-c11h11n3-5-grams/aab-aa001pfu-5g
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098054?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

4-Methyl-6-phenylpyrimidin-2-amine, with the molecular formula C11H11N3, is a member of
this important class of compounds. Its structure, featuring both a phenyl and a methyl
substituent on the pyrimidine ring, makes it an intriguing candidate for investigation in various
therapeutic areas. Pyrimidines are known to be utilized in the development of pesticides and
pharmaceuticals.[2][3] This guide aims to provide a detailed technical resource for researchers
interested in the synthesis, characterization, and potential applications of this compound.

Chemical and Physical Properties

4-Methyl-6-phenylpyrimidin-2-amine is a solid organic compound with the key properties
summarized in the table below.

Property Value Reference
Molecular Formula C11H11N3 [2]
Molecular Weight 185.23 g/mol [2]

CAS Number 15755-15-4 N/A
Appearance Crystalline solid [2]

) ) Not explicitly stated, crystals
Melting Point ) [2]
obtained at room temperature

N Soluble in Dimethylformamide
Solubility (DMF) [2]

Structural Elucidation

The molecular structure of 4-Methyl-6-phenylpyrimidin-2-amine has been determined by
single-crystal X-ray diffraction.[2][3] The compound crystallizes in a monoclinic system. The
crystal packing is characterized by intermolecular N—H:---N hydrogen bonds, which create an
extensive three-dimensional network.[2][3]

Table 1: Crystallographic Data for 4-Methyl-6-phenylpyrimidin-2-amine[2][3]
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Parameter Value
Crystal system Monoclinic
Space group P21/c

a (A) 14.0558 (11)
b (A) 9.3808 (7)

c (A) 18.5227 (12)
B (°) 125.950 (4)
Volume (A3) 1977.1 (2)

z 8

Calculated density (Mg m=3) 1.245
Radiation type Mo Ka
Temperature (K) 273

Note: The asymmetric unit contains two independent molecules which differ slightly in the
torsion angle between the phenyl and pyrimidine rings.

Experimental Protocols
Synthesis of 4-Methyl-6-phenylpyrimidin-2-amine

A detailed protocol for the synthesis of 4-Methyl-6-phenylpyrimidin-2-amine has been
reported.[2]

Experimental Workflow: Synthesis of 4-Methyl-6-phenylpyrimidin-2-amine

1-Phenylbutane-1,3-dione
+

Dissolve

DMF (50 mi) Reflux Recrystallization from DMF
at room temperature

Guanidine Nitrate
(0.2 mmol each)

Wistar rats Group animals Administer test compound 1 hr post-treatment Inject 0.1 ml of 1% carrageenan Measure paw volume
(fasted overnight) (n=6 per group) (e.g., 10 mg/kg, p.0.) into sub-plantar region of hind paw (plethysmometer) at 0, 1, 2, 3 hr
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b098054#4-methyl-6-phenylpyrimidin-2-amine-
molecular-formula-c11h11n3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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